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Compound of Interest

Compound Name: Negsehisandrin G

CAS No.: 1023744-69-5

Cat. No.: B161695

Get Quote

Synonym: Angeloyl-(+)-gomisin K3 | CAS: 1023744-69-5

Executive Summary & Compound Identity
Negsehisandrin G (also identified as Angeloyl-(+)-gomisin K3) is a bioactive

dibenzocyclooctadiene lignan isolated from Schisandra chinensis.[1][2][3] It serves as a critical

reference standard in the chromatographic fingerprinting of Schisandra-based therapeutics and

is investigated for its potential hepatoprotective and neuroprotective properties.

Due to its specific stereochemistry and ester functionality, this compound exhibits sensitivity to

hydrolysis, light-induced isomerization, and oxidative degradation. This guide outlines the

rigorous handling required to maintain structural integrity for analytical and pharmacological

applications.
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Parameter Specification

Molecular Formula C₂₈H₃₆O₇

Molecular Weight 484.58 g/mol

Physical State White to off-white powder

Solubility Soluble in Methanol, Chloroform, DMSO

Purity Requirement ≥98% (HPLC) for biological assays

Source Schisandra chinensis (Turcz.)[1][2][4][5] Baill.

Storage & Stability Requirements
Core Directive: Lignans are prone to stereochemical drift and oxidation. The following protocol

minimizes environmental stress.

Solid State Storage
Temperature: Long-term storage must be at -20°C. While some suppliers suggest 0-10°C for

short-term transport, -20°C is required to prevent ester hydrolysis over months/years.

Desiccation: The compound is hygroscopic. Store in a sealed vial within a secondary

container (desiccator) containing active silica gel or molecular sieves.

Light Protection: Strict protection from UV/Visible light is mandatory to prevent photo-

isomerization of the dibenzocyclooctadiene ring. Use amber glass vials wrapped in

aluminum foil.

Solution Stability
Solvent Choice: DMSO (Dimethyl sulfoxide) is the preferred solvent for biological stock

solutions due to its high boiling point and chemical inertness toward lignans.

Temperature: Stock solutions in DMSO or Methanol must be stored at -80°C.

Shelf Life:
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Solid (-20°C): 3 Years.

Solution (-80°C): 6 Months (Avoid freeze-thaw cycles).

Solubilization Protocol (Expert Methodology)
Context: Negsehisandrin G can exhibit poor wettability, leading to inconsistent concentration

gradients. This protocol ensures complete dissolution.

Materials
Negsehisandrin G (Solid)[1][5]

Anhydrous DMSO (Sigma-Aldrich or equivalent, Cell Culture Grade)

Ultrasonic Bath (Temperature controlled)

Vortex Mixer

Step-by-Step Procedure
Equilibration: Allow the product vial to warm to room temperature before opening. This

prevents condensation of atmospheric moisture onto the cold powder.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial to achieve a

target stock concentration (typically 10 mM or 20 mg/mL).

The "Thermal-Sonic" Technique:

Standard vortexing is often insufficient.

Step A: Vortex vigorously for 30 seconds.

Step B: Place the sealed vial in an ultrasonic bath.

Step C:Critical: Warm the bath water to 37°C (98.6°F). Sonicate for 5–10 minutes.

Why? The slight thermal energy overcomes the crystal lattice energy without degrading

the compound, while sonication breaks apart microscopic aggregates.
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Verification: Visually inspect for any floating particulates. The solution should be crystal clear.

Aliquot: Immediately dispense into single-use aliquots (e.g., 20 µL or 50 µL) in amber

microtubes to avoid future freeze-thaw cycles.

Application Protocol: HPLC Reference Standard
Preparation
Context: Negsehisandrin G is frequently used to validate the quality of Schisandra extracts.

Preparation: Dilute the stock solution (prepared above) with HPLC-grade Methanol to a final

concentration of 100 µg/mL.

Filtration: Pass through a 0.22 µm PTFE syringe filter. Note: Do not use Nylon filters as

lignans may bind non-specifically.

Injection: 10 µL injection volume.

Detection: UV absorbance at 254 nm or 280 nm.

Visualized Workflows
Diagram 1: Storage Decision Tree
This logic flow ensures the compound is routed to the correct environment immediately upon

receipt.
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Figure 1: Decision logic for the immediate handling and storage of Negsehisandrin G to

prevent degradation.

Diagram 2: Solubilization & Bioassay Workflow
This workflow illustrates the "Thermal-Sonic" method required for high-solubility consistency.
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Figure 2: The "Thermal-Sonic" solubilization protocol ensures complete dissolution before

biological application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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protocol-for-negsehisandrin-g]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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